![molecular formula C20H24N2O4S B3927716 2-methoxy-2-phenyl-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide](/img/structure/B3927716.png)
2-methoxy-2-phenyl-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide
Overview
Description
2-methoxy-2-phenyl-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide, also known as MPSP, is a chemical compound that has been widely studied for its potential applications in scientific research. MPSP is a sulfonamide derivative that has been shown to have various biochemical and physiological effects, and its mechanism of action has been investigated extensively.
Scientific Research Applications
2-methoxy-2-phenyl-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models, and has been investigated as a potential treatment for anxiety and depression in humans. This compound has also been studied for its effects on learning and memory, and has been shown to improve cognitive function in animal models.
Mechanism of Action
The mechanism of action of 2-methoxy-2-phenyl-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide is not fully understood, but it is thought to involve the modulation of neurotransmitter systems in the brain. This compound has been shown to increase the levels of serotonin and norepinephrine in the brain, which are neurotransmitters that are involved in mood regulation. This compound may also act as an antagonist at the 5-HT2A receptor, which is a target for many antidepressant drugs.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that is important for the growth and survival of neurons. This compound has also been shown to increase the activity of antioxidant enzymes in the brain, which may protect against oxidative stress and neurodegeneration.
Advantages and Limitations for Lab Experiments
2-methoxy-2-phenyl-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide has several advantages for use in lab experiments. It has been shown to have low toxicity and is well-tolerated in animal models. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the species and strain of animal used.
Future Directions
There are several future directions for research on 2-methoxy-2-phenyl-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide. One area of interest is its potential as a treatment for anxiety and depression in humans. Further studies are needed to determine the optimal dosage and duration of treatment, as well as its long-term effects. This compound may also have potential as a cognitive enhancer, and further studies are needed to investigate its effects on learning and memory. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on neurotransmitter systems in the brain.
properties
IUPAC Name |
2-methoxy-2-phenyl-N-(4-piperidin-1-ylsulfonylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O4S/c1-26-19(16-8-4-2-5-9-16)20(23)21-17-10-12-18(13-11-17)27(24,25)22-14-6-3-7-15-22/h2,4-5,8-13,19H,3,6-7,14-15H2,1H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPGHRUJJIYMRHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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